Cas no 20852-38-4 (N,N-diethyl-1,3-benzoxazol-2-amine)

N,N-diethyl-1,3-benzoxazol-2-amine structure
20852-38-4 structure
Product Name:N,N-diethyl-1,3-benzoxazol-2-amine
CAS No:20852-38-4
MF:C11H14N2O
MW:190.241662502289
CID:884052
PubChem ID:271420
Update Time:2025-04-19

N,N-diethyl-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-1,3-benzoxazol-2-amine
    • 2-(Diaethylamino)-benzoxazol
    • 2-(diethylamino)benzoxazole
    • 2-(N,N-diethylamino)benzoxazole
    • 2-Benzoxazolamine, N,N-diethyl-
    • 2-Benzoxazolamine,N-diethyl-
    • 2-N,N-diethylaminobenzoxazole
    • AC1L6QC3
    • AC1Q4W8H
    • benzooxazol-2-yl-diethyl-amine
    • Benzoxazole, 2-(diethylamino)-
    • CTK4E5308
    • N,N-diethylbenzoxazol-2-amine
    • N,N-Diethylbenzoxazole-2-amine
    • NSC114989
    • SureCN8898712
    • Inchi: 1S/C11H14N2O/c1-3-13(4-2)11-12-9-7-5-6-8-10(9)14-11/h5-8H,3-4H2,1-2H3
    • InChI Key: LQGJLZVVRFSUBM-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1N(CC)CC

Computed Properties

  • Exact Mass: 190.11072
  • Monoisotopic Mass: 190.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • PSA: 29.27
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